1. Home
  2. Product
  3. methyl (2R,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate
methyl (2R,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate methyl (2R,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 156557-90-3
VCID: VC21158039
InChI: InChI=1S/C9H15NO2/c1-12-9(11)8-5-6-3-2-4-7(6)10-8/h6-8,10H,2-5H2,1H3/t6-,7-,8-/m1/s1
SMILES: COC(=O)C1CC2CCCC2N1
Molecular Formula: C9H15NO2
Molecular Weight: 169.22 g/mol

methyl (2R,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate

CAS No.: 156557-90-3

Cat. No.: VC21158039

Molecular Formula: C9H15NO2

Molecular Weight: 169.22 g/mol

* For research use only. Not for human or veterinary use.

methyl (2R,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate - 156557-90-3

Specification

CAS No. 156557-90-3
Molecular Formula C9H15NO2
Molecular Weight 169.22 g/mol
IUPAC Name methyl (2R,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate
Standard InChI InChI=1S/C9H15NO2/c1-12-9(11)8-5-6-3-2-4-7(6)10-8/h6-8,10H,2-5H2,1H3/t6-,7-,8-/m1/s1
Standard InChI Key KHNGVUACYGTMPC-BWZBUEFSSA-N
Isomeric SMILES COC(=O)[C@H]1C[C@H]2CCC[C@H]2N1
SMILES COC(=O)C1CC2CCCC2N1
Canonical SMILES COC(=O)C1CC2CCCC2N1

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19